(S)-2-Butyloctanoic acid

Specification

• Molecular Formula: C12H24O2
• Molecular Weight: 200.32 g/mol
• IUPAC Name: (2S)-2-butyloctanoic acid
• Standard InChI: InChI=1S/C12H24O2/c1-3-5-7-8-10-11(12(13)14)9-6-4-2/h11H,3-10H2,1-2H3,(H,13,14)/t11-/m0/s1
• Standard InChI Key: OARDBPIZDHVTCK-NSHDSACASA-N
• Isomeric SMILES: CCCCCC[C@H](CCCC)C(=O)O
• SMILES: CCCCCCC(CCCC)C(=O)O
• Canonical SMILES: CCCCCCC(CCCC)C(=O)O

Introduction

Structural and Physicochemical Properties

Molecular Architecture

(S)-2-Butyloctanoic acid possesses a 12-carbon backbone with a butyl group (-C₄H₉) substituted at the second carbon of an octanoic acid framework. The (S)-configuration at the chiral center distinguishes it from its enantiomer, (R)-2-butyloctanoic acid, which may exhibit divergent biological activities. The molecular formula is C₁₂H₂₄O₂, with a molecular weight of 200.32 g/mol.

Table 1: Key Physicochemical Parameters

Property	Value
Molecular Weight	200.32 g/mol
Density	Not available
Boiling Point	230°C (for racemic mixture)
Melting Point	Not available
Log Pow (Partition Coefficient)	2.38 (at 25°C)
Water Solubility	2.2 × 10⁻³ g/L (at 20°C)

The compound’s low water solubility and moderate lipophilicity (log Pow = 2.38) suggest limited bioavailability in aqueous environments but potential for bioaccumulation in lipid-rich tissues.

Toxicological Profile

Chronic and Developmental Effects

A 28-day oral toxicity study in rats established a No Observed Adverse Effect Level (NOAEL) of 1,000 mg/kg/day for systemic toxicity. Developmental toxicity assays revealed maternal toxicity at 400 mg/kg/day, including reduced body weight gain and clinical signs, while fetal NOAEL was 200 mg/kg/day.

Environmental Impact and Ecotoxicity

Degradation and Bioaccumulation

(S)-2-Butyloctanoic acid is readily biodegradable under aerobic conditions, with a half-life of <2 days in soil. Its low bioaccumulation potential (log Pow <3) minimizes ecological persistence.

Table 2: Ecotoxicity Endpoints

Organism	Endpoint	Value	Classification
Fish (Oncorhynchus mykiss)	96 h LC₅₀	13 mg/L	Harmful (Category 3)
Daphnia magna	48 h EC₅₀	31 mg/L	Harmful
Algae (Pseudokirchneriella subcapitata)	72 h ErC₅₀	13 mg/L	Harmful

Predicted No-Effect Concentration (PNEC)

Using algae as the most sensitive species, the PNEC for aquatic environments is 52 µg/L, derived from an assessment factor of 250 applied to the ErC₅₀ value.

Industrial Applications and Synthesis

Industrial Uses

• Surfactant Intermediate: Serves as a precursor for anionic surfactants in detergents.

• Lubricant Additive: Enhances thermal stability in industrial lubricants.

• Pharmaceutical Excipient: Investigated for drug delivery systems due to lipid solubility.